Cas no 21037-71-8 (Pentanal, 2-(ethoxymethylene)-)

• Product Name: Pentanal, 2-(ethoxymethylene)-
• CAS No: 21037-71-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1397769
• PubChem ID: 54574383
• Update Time: 2025-04-20

Pentanal, 2-(ethoxymethylene)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 2-(ethoxymethylene)-
• 2-(ethoxymethylidene)pentanal
• DTXSID30712301
• SCHEMBL10709217
• 21037-71-8

• Inchi： 1S/C8H14O2/c1-3-5-8(6-9)7-10-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： ZZNGZYXKRAQLHN-UHFFFAOYSA-N
• SMILES： O(CC)C=C(C=O)CCC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3